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Compound of Interest

Compound Name: 2-Bromo-3-(trifluoromethyl)aniline

Cat. No.: B1266073

Essential Safety and Handling Guide for 2-
Bromo-3-(trifluoromethyl)aniline

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 2-Bromo-3-(trifluoromethyl)aniline (CAS No. 58458-10-9). It is
intended for researchers, scientists, and drug development professionals to ensure a safe
laboratory environment.

Hazard Identification and Classification

2-Bromo-3-(trifluoromethyl)aniline is classified as a hazardous substance. Understanding its
potential health effects is crucial before handling.

GHS Classification Summary[1]
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure

H335: May cause respiratory
irritation

Signal Word: Warning

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to minimize exposure risks.

PPE Category

Specification

Rationale

Eye/Face Protection

Chemical safety goggles with

side shields or a face shield.

Protects eyes from splashes

and dust.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact and

absorption.

Skin and Body Protection

A lab coat worn over personal

clothing that covers the legs.

Protects skin from accidental

spills.

Respiratory Protection

Use only in a well-ventilated
area or a certified chemical
fume hood.[2][3] If ventilation
is inadequate, a NIOSH-
approved respirator is

necessary.

Prevents inhalation of harmful

dust or vapors.
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Operational Plan: Safe Handling and Storage

A systematic approach is essential for the safe handling of this compound.
Handling Protocol:

e Preparation:

o

Conduct a thorough risk assessment for the planned experiment.

o

Ensure all necessary PPE is available and in good condition.

[¢]

Verify that a chemical fume hood and other engineering controls are functioning correctly.

[¢]

Ensure safety showers and eyewash stations are readily accessible.[3]

» Handling:

o

Always handle this chemical within a certified chemical fume hood.

[¢]

Avoid all personal contact, including inhalation of dust or fumes.[2]

[¢]

Wear appropriate PPE at all times.[2]

o

Do not eat, drink, or smoke in the handling area.[2]

o

Wash hands thoroughly with soap and water after handling.[2]

Storage Protocol:

Store in a tightly closed, properly labeled container.[2][4]

Keep in a cool, dry, and well-ventilated area.[2][3]

Store away from incompatible materials such as strong oxidizing agents.

Store in a locked cabinet or a secure area accessible only to authorized personnel.[2]

First Aid Measures
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Immediate and appropriate action is critical in the event of an exposure.

Exposure Route

First Aid Instructions

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing.[1] If symptoms

persist, seek medical attention.[3]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes.[1][3] If skin

irritation occurs, get medical advice/attention.[1]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.[1][3] If
eye irritation persists, get medical

advice/attention.[1]

Ingestion

Rinse mouth.[1] Do NOT induce vomiting.[1]

Call a poison center or doctor if you feel unwell.

[1]

Disposal Plan

Proper disposal of 2-Bromo-3-(trifluoromethyl)aniline and associated waste is critical to

prevent environmental contamination and ensure safety.

Waste Disposal:

e Solid Waste: Dispose of the chemical and any contaminated disposable labware (e.g.,

gloves, weighing paper) as hazardous waste.[3] Place in a designated, sealed, and properly

labeled container.[2]

o Liquid Waste: Collect solutions of the compound in a designated, sealed, and labeled waste

container for halogenated organic liquid waste.

o Contaminated Packaging: Dispose of this container to a hazardous or special waste

collection point.[3]

Decontamination:
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o Glassware: Reusable glassware must be thoroughly decontaminated. Rinse with a suitable
solvent and then wash with soap and water.

o Work Surfaces: Decontaminate work surfaces with a suitable solvent and then clean with

soap and water.

Experimental Workflow
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Workflow for Safe Handling of 2-Bromo-3-(trifluoromethyl)aniline

Preparation

Review Safety Data Sheet (SDS)

i

Don Appropriate PPE

i

Verify Fume Hood Operation

Proceed to Handling

Handling
Y

Weigh Solid in Fume Hood

:

Perform Experimental Procedure

Proceed to Cleanup

Post-HandIinvg & Disposal

Decontaminate Glassware & Surfaces

:

Segregate & Label Hazardous Waste

:

Wash Hands Thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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